Cas no 401566-90-3 (1-(2-isocyanatophenyl)ethan-1-one)
401566-90-3 structure
Product Name:1-(2-isocyanatophenyl)ethan-1-one
CAS No:401566-90-3
MF:C9H7NO2
MW:161.157382249832
CID:325783
PubChem ID:21916648
Update Time:2025-04-19
1-(2-isocyanatophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-isocyanatophenyl)-
- Ethanone, 1-(2-isocyanatophenyl)- (9CI)
- 1-(2-isocyanatophenyl)ethan-1-one
- KIEKZKLQIRABBK-UHFFFAOYSA-N
- 401566-90-3
- acetylphenyl isocyanate
- EN300-144807
- 2-acetylphenyl isocyanate
- SCHEMBL354052
-
- Inchi: 1S/C9H7NO2/c1-7(12)8-4-2-3-5-9(8)10-6-11/h2-5H,1H3
- InChI Key: KIEKZKLQIRABBK-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC=CC=1N=C=O
Computed Properties
- Exact Mass: 161.047678466g/mol
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
1-(2-isocyanatophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144807-0.05g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.05g |
$419.0 | 2023-02-15 | ||
| Enamine | EN300-144807-0.1g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.1g |
$439.0 | 2023-02-15 | ||
| Enamine | EN300-144807-0.25g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.25g |
$459.0 | 2023-02-15 | ||
| Enamine | EN300-144807-0.5g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.5g |
$479.0 | 2023-02-15 | ||
| Enamine | EN300-144807-1.0g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-144807-2.5g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 2.5g |
$978.0 | 2023-02-15 | ||
| Enamine | EN300-144807-5.0g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 5.0g |
$1448.0 | 2023-02-15 | ||
| Enamine | EN300-144807-10.0g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 10.0g |
$2146.0 | 2023-02-15 | ||
| Enamine | EN300-144807-50mg |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 50mg |
$780.0 | 2023-09-29 | ||
| Enamine | EN300-144807-100mg |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 100mg |
$817.0 | 2023-09-29 |
1-(2-isocyanatophenyl)ethan-1-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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